Cas no 2228795-31-9 (3-(azidomethyl)-3,4-dihydro-2H-1-benzopyran)

• Product Name: 3-(azidomethyl)-3,4-dihydro-2H-1-benzopyran
• CAS No: 2228795-31-9
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 6219378
• PubChem ID: 150148709
• Update Time: 2025-06-12

3-(azidomethyl)-3,4-dihydro-2H-1-benzopyran Chemical and Physical Properties

Names and Identifiers

• 3-(azidomethyl)-3,4-dihydro-2H-1-benzopyran
• 2228795-31-9
• EN300-1774234

• Inchi： 1S/C10H11N3O/c11-13-12-6-8-5-9-3-1-2-4-10(9)14-7-8/h1-4,8H,5-7H2
• InChI Key： FEUQSAJQBGQEIT-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(CN=[N+]=[N-])C1

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.6Ų

Additional information on 3-(azidomethyl)-3,4-dihydro-2H-1-benzopyran

Professional Introduction to Compound with CAS No. 2228795-31-9 and Product Name: 3-(azidomethyl)-3,4-dihydro-2H-1-benzopyran

The compound identified by the CAS number 2228795-31-9 and the product name 3-(azidomethyl)-3,4-dihydro-2H-1-benzopyran represents a significant molecule in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the benzopyran class, which is well-documented for its diverse pharmacological properties and applications in drug development. The presence of an azidomethyl substituent in its structure suggests potential reactivity that could be exploited in synthetic chemistry and medicinal chemistry.

3-(azidomethyl)-3,4-dihydro-2H-1-benzopyran has garnered attention due to its structural features that make it a versatile intermediate in the synthesis of more complex molecules. The benzopyran core is a common scaffold in natural products and pharmaceuticals, known for its ability to interact with biological targets such as enzymes and receptors. The azidomethyl group introduces a site for further functionalization, enabling chemists to modify the molecule in various ways to tailor its biological activity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Benzopyrans, in particular, have been extensively studied for their role in treating a wide range of diseases, including neurological disorders, cancer, and infectious diseases. The compound 3-(azidomethyl)-3,4-dihydro-2H-1-benzopyran is no exception and has been explored in several preclinical studies for its pharmacological profile.

One of the most intriguing aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. The azidomethyl group can undergo various chemical transformations, such as cycloadditions with dienes or reductions to form alcohols, which can be pivotal in constructing complex structures. These reactions are particularly valuable in medicinal chemistry where the precise arrangement of atoms is crucial for achieving desired biological activity.

Recent studies have highlighted the importance of benzopyran derivatives in drug discovery. For instance, modifications of the benzopyran core have led to the development of compounds with anti-inflammatory, antioxidant, and anticancer properties. The work done by researchers at leading academic institutions has demonstrated that subtle changes in the structure of 3-(azidomethyl)-3,4-dihydro-2H-1-benzopyran can significantly alter its pharmacokinetic and pharmacodynamic properties.

The synthesis of 3-(azidomethyl)-3,4-dihydro-2H-1-benzopyran involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzopyran ring system efficiently. These methods not only enhance the efficiency of synthesis but also allow for greater control over regioselectivity and stereoselectivity.

In addition to its synthetic utility, 3-(azidomethyl)-3,4-dihydro-2H-1-benzopyran has shown promise in computational studies aimed at identifying novel drug candidates. Molecular modeling techniques have been used to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into potential binding modes and can guide experimental efforts toward optimizing drug-like properties.

The integration of computational chemistry with experimental pharmacology has revolutionized the way new drugs are discovered and developed. By leveraging both approaches, researchers can accelerate the identification of promising candidates while minimizing costs associated with traditional trial-and-error methods. The compound 3-(azidomethyl)-3,4-dihydro-2H-1-benzopyran exemplifies this integrated approach and serves as a testament to the power of modern chemical biology.

Future research directions for 3-(azidomethyl)-3,4-dihydro-2H-1-benzopyran include exploring its derivatives for novel therapeutic applications. Given its structural versatility and reactivity, it is likely that this compound will continue to be a valuable tool in both academic research and industrial drug development pipelines. As our understanding of biological systems grows more sophisticated, so too will our ability to design molecules that interact selectively with disease-causing targets.

In conclusion,3-(azidomethyl)-3,4-dihydro-2H-1-benzopyran (CAS No. 2228795-31-9) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a promising candidate for further exploration in drug discovery efforts aimed at treating various human diseases. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play an important role in shaping the future of medicine.